Cas no 111198-03-9 (1H-Benzotriazole,1-[(phenylthio)methyl]-)

• Product Name: 1H-Benzotriazole,1-[(phenylthio)methyl]-
• CAS No: 111198-03-9
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 129165
• PubChem ID: 24868306
• Update Time: 2025-04-18

1H-Benzotriazole,1-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,1-[(phenylthio)methyl]-
• 1-(phenylsulfanylmethyl)benzotriazole
• 1-[(Phenylthio)Methyl]-1H-Benzotriazole
• 1-((phenylthio)methyl)-1H-benzo[1,2,3]-triazole
• 1-((phenylthio)methyl)-1h-benzotriazole
• 1-phenylthiomethyl-1H-benzotriazole
• AC1LGY5C
• ACMC-20dspn
• BIDD:GT0012
• SureCN2493534
• DTXSID60357486
• SCHEMBL2493534
• benzotriazol-1-ylphenylthiomethane
• AKOS015889145
• 1-[(Phenylthio)methyl]-1H-benzotriazole, 97%
• 1-[(Phenylsulfanyl)methyl]-1H-benzotriazole
• J-002541
• 1-((Phenylthio)methyl)-1H-benzo[d][1,2,3]triazole
• 111198-03-9
• 1-(phenylthiomethyl)-1H-benzo[d][1,2,3]triazole
• AE-018/31859027
• 1-[(PHENYLSULFANYL)METHYL]-1,2,3-BENZOTRIAZOLE
• 1H-1,2,3-benzotriazol-1-ylmethyl phenyl sulfide

• MDL： MFCD00274643
• Inchi： 1S/C13H11N3S/c1-2-6-11(7-3-1)17-10-16-13-9-5-4-8-12(13)14-15-16/h1-9H,10H2
• InChI Key： OEGFHZKARGKVAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 241.06753
• Monoisotopic Mass: 241.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 89-92 °C (lit.)
• PSA: 30.71
• LogP: 3.18110
• Solubility: Not determined

1H-Benzotriazole,1-[(phenylthio)methyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles